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Compound of Interest

Compound Name: 4-Iodophenyl acetate

Cat. No.: B1267032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Iodophenyl acetate, a key intermediate in organic synthesis. The document details available

quantitative data, outlines relevant experimental protocols, and presents a visual

representation of its synthetic pathway.

Core Physical Properties
4-Iodophenyl acetate (CAS No: 33527-94-5) is an aromatic compound with the molecular

formula C₈H₇IO₂.[1] It is characterized by a phenyl ring substituted with an iodine atom and an

acetate group.
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Property Value Source(s)

Molecular Formula C₈H₇IO₂ [1]

Molecular Weight 262.05 g/mol [1]

Appearance
White to light yellow powder or

crystal

Melting Point 36.0 - 40.0 °C

Boiling Point
Not available in the searched

literature

Density
Not available in the searched

literature

Solubility

Soluble in organic solvents

such as ethanol and ether;

limited solubility in water.[1]

[1]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of 4-Iodophenyl
acetate and the determination of its key physical properties.

Synthesis of 4-Iodophenyl Acetate via Acetylation of 4-
Iodophenol
This protocol is based on the general method for the acetylation of phenols.

Materials:

4-Iodophenol

Acetic anhydride

Pyridine (catalyst)

Dichloromethane (solvent)
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1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 4-iodophenol (1.0 equivalent) in

dichloromethane.

Add a catalytic amount of pyridine to the solution.

Cool the mixture in an ice bath and add acetic anhydride (1.2 equivalents) dropwise using a

dropping funnel, while stirring continuously.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2-4 hours.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude 4-Iodophenyl acetate.

The crude product can be further purified by recrystallization or column chromatography.

Determination of Melting Point (General Procedure)
Materials:

4-Iodophenyl acetate sample

Capillary tubes

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Procedure:

Ensure the 4-Iodophenyl acetate sample is dry and finely powdered. If necessary, grind the

crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears (the beginning of the melting range)

and the temperature at which the entire solid has turned into a clear liquid (the end of the

melting range).

Mandatory Visualization
The following diagram illustrates the synthetic workflow for the preparation of 4-Iodophenyl
acetate from 4-iodophenol.
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Reactants

Reaction Conditions Workup & Purification Product

4-Iodophenol

Reaction

1.0 eq

Acetic Anhydride
1.2 eq

Pyridine (catalyst)

DCM (solvent)

Room Temperature

Acid/Base Wash Drying Solvent Removal Purification 4-Iodophenyl Acetate

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Iodophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267032#physical-properties-of-4-iodophenyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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